Cas no 111380-55-3 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol)

• Product Name: 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol
• CAS No: 111380-55-3
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 1099029
• PubChem ID: 13938239
• Update Time: 2025-04-20

1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indol-8-ol
• 111380-55-3
• SCHEMBL10545035
• DB-354399

• Inchi： 1S/C13H11ClN2O/c1-7-6-15-13(14)11-9-5-8(17)3-4-10(9)16(2)12(7)11/h3-6,17H,1-2H3
• InChI Key： UKTKFJZWCHJRAQ-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=C(C=CC=3N(C)C=2C(C)=CN=1)O

Computed Properties

• Exact Mass: 246.0559907g/mol
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38Ų